Cas no 88926-50-5 (1,2-Benzenediamine, 4-chloro-5-(propylthio)-)

• Product Name: 1,2-Benzenediamine, 4-chloro-5-(propylthio)-
• CAS No: 88926-50-5
• MF: C₉H₁₃ClN₂S
• MW: 216.730919599533
• CID: 619586
• PubChem ID: 14273281
• Update Time: 2025-04-19

1,2-Benzenediamine, 4-chloro-5-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-chloro-5-(propylthio)-
• 4-chloro-5-propylsulfanylbenzene-1,2-diamine
• 4-Chloro-5-(propylsulfanyl)benzene-1,2-diamine
• 88926-50-5
• DTXSID50558309

• Inchi： 1S/C9H13ClN2S/c1-2-3-13-9-5-8(12)7(11)4-6(9)10/h4-5H,2-3,11-12H2,1H3
• InChI Key： QNPKIDRHIMZMGH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1SCCC)N)N

Computed Properties

• Exact Mass: 216.0487973g/mol
• Monoisotopic Mass: 216.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.3Ų